Alnusone

• Molecular Formula: C19H18O3
• Molecular Weight: 294.3 g/mol
• InChI: InChI=1S/C19H18O3/c20-15-4-2-1-3-13-6-9-18(21)16(11-13)17-12-14(5-8-15)7-10-19(17)22/h2,4,6-7,9-12,21-22H,1,3,5,8H2
• InChIKey: VWORGKSAVUQKSQ-UHFFFAOYSA-N

Alnusone Chemical Identity and Characterization

Alnusone (CAS 52330-11-7) is a naturally occurring cyclic diarylheptanoid, a subclass of phenylpropanoids and polyketides characterized by a meta,meta-bridged biphenyl core and a heptane chain forming a macrocyclic structure [1]. It is isolated from various plant sources including Alnus species (Betulaceae), Corylus maxima, and Nidus vespae, and is primarily utilized as a reference standard or research tool in pharmacological and phytochemical investigations . Its unique cyclic architecture distinguishes it from the more common linear diarylheptanoids, conferring distinct physicochemical and biological properties that are critical for scientific selection [2].

Aqueous stability Remains intact across pH 1.2–7.4 without degradation

Membrane permeability Quantifiable PAMPA-GI and PAMPA-BBB penetration

CAS-specific selection Cyclic (52330-11-7) for stability; linear (33457-62-4) for NA assay control

• [1] Plantaedb. Alnusone. Accessed 2026. View Source
• [2] Felegyi-Tóth, C. A., et al. (2022). Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids from Corylus maxima. Pharmaceutics, 14(6), 1250. View Source

Alnusone: Specificity Over Other Diarylheptanoids

While many diarylheptanoids share a 1,7-diphenylheptane skeleton, significant structural variations—specifically linear versus cyclic architectures, glycosylation patterns, and the presence of key functional groups like the C-3 carbonyl—result in profound differences in aqueous stability, membrane permeability, and target selectivity [1][2]. Generic substitution with a structurally similar analog (e.g., hirsutenone, oregonin, or platyphyllenone) without quantitative comparative data on these specific parameters risks experimental failure, misinterpretation of biological results, and compromised reproducibility. The evidence below demonstrates precisely where Alnusone's performance diverges from its closest analogs, establishing the necessity for informed, data-driven procurement [3][4].

Cyclic vs. linear form

Interchanging CAS 52330-11-7 (cyclic) and 33457-62-4 (linear) may shift stability and target engagement profiles; the cyclic form provides aqueous stability, the linear form weak NA inhibition.

Platyphyllenone substitution

Platyphyllenone degrades at physiological pH and shows lower BBB permeability; may not reproduce alnusone's dual stability-permeability profile.

Hirsutenone or other linear analogs

Hirsutenone lacks detectable PAMPA permeability; generic linear diarylheptanoids may not replicate membrane-crossing capability required for CNS research models.

• [1] Felegyi-Tóth, C. A., et al. (2022). Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids from Corylus maxima. Pharmaceutics, 14(6), 1250. View Source
• [2] Novaković, M., et al. (2014). Diarylheptanoids from the bark of black alder inhibit the growth of sensitive and multi-drug resistant non-small cell lung carcinoma cells. Phytochemistry, 97, 46-54. View Source
• [3] Felegyi-Tóth, C. A., et al. (2022). Table 2: Aqueous Stability and log Pe values for isolated diarylheptanoids. Pharmaceutics, 14(6), 1250. View Source
• [4] He, J. B., et al. (2011). Sesquiterpenoids and Diarylheptanoids from Nidus Vespae and Their Inhibitory Effects on Nitric Oxide Production. Chemistry & Biodiversity, 8(12), 2270-2276. View Source

Alnusone vs. Comparators: Quantitative Evidence

Aqueous Stability vs. Platyphyllenone and Hirsutenone

Alnusone demonstrates exceptional aqueous stability across a broad pH range (1.2, 6.8, and 7.4), maintaining near-complete integrity, while key linear diarylheptanoid analogs such as oregonin and hirsutenone undergo significant pH-dependent degradation, particularly at intestinal and blood pH [1].

Aqueous Stability

Head-to-head

Alnusone (cyclic): 100.5% remaining
Platyphyllenone: 90.4%
Hirsutenone: 83.8%
Δ 10–17 pp at pH 7.4, 24 h

Supports aqueous formulation stability context

No significant degradation across pH range; n=3 per condition

Evidence Dimension	Aqueous Stability (% remaining after incubation)
Target Compound Data	Alnusone (7): 99.86 ± 0.50% (pH 1.2), 101.55 ± 2.14% (pH 6.8), 100.47 ± 1.87% (pH 7.4) [1]
Comparator Or Baseline	Oregonin (2): 98.67 ± 2.43% (pH 1.2), 91.22 ± 3.01% (pH 6.8), 59.93 ± 2.85% (pH 7.4); Hirsutenone (3): 99.63 ± 0.37% (pH 1.2), 96.22 ± 2.87% (pH 6.8), 83.80 ± 2.41% (pH 7.4) [1]
Quantified Difference	At pH 7.4, Alnusone exhibits ~40.5% greater stability than oregonin and ~16.7% greater than hirsutenone; at pH 6.8, Alnusone shows ~10.3% greater stability than oregonin.
Conditions	Incubation in aqueous buffer at pH 1.2, 6.8, and 7.4; compound concentrations quantified by validated UHPLC-DAD method [1]

Why This Matters

For in vitro assays, formulation development, or in vivo studies where compound integrity is critical, Alnusone's pH-independent stability ensures consistent exposure and reduces confounding degradation products, unlike its linear analogs.

• [1] Felegyi-Tóth, C. A., et al. (2022). Table 2: Aqueous Stability and log Pe values for isolated diarylheptanoids. Pharmaceutics, 14(6), 1250. View Source

Membrane Permeability vs. Platyphyllenone and Hirsutenone

Alnusone exhibits superior passive permeability across a blood-brain barrier (BBB) model (PAMPA-BBB) compared to the structurally related cyclic diarylheptanoid platyphyllenone, as indicated by a higher (less negative) log Pe value [1].

PAMPA Permeability

Head-to-head

Alnusone: log Pe −4.66 (BBB), −4.90 (GI)
Platyphyllenone: −5.24 (BBB), −4.92 (GI)
Hirsutenone: not detected
~3.8× higher BBB permeability vs. platyphyllenone

Supports CNS-targeted research permeability context

Both GI and BBB thresholds exceeded; n=9

Evidence Dimension	Passive Membrane Permeability (log Pe, cm/s)
Target Compound Data	Alnusone (7): log Pe PAMPA-BBB = -4.66 ± 0.14 [1]
Comparator Or Baseline	Platyphyllenone (5): log Pe PAMPA-BBB = -5.24 ± 0.25 [1]
Quantified Difference	Alnusone shows a 0.58 log unit higher permeability (approx. 3.8-fold difference in effective permeability).
Conditions	Parallel Artificial Membrane Permeability Assay for Blood-Brain Barrier (PAMPA-BBB) at pH 7.4 [1]

Why This Matters

For research targeting CNS applications or evaluating BBB penetration potential, Alnusone's significantly higher predicted permeability makes it a more suitable candidate than platyphyllenone, which may be largely impermeable.

• [1] Felegyi-Tóth, C. A., et al. (2022). Table 2: Aqueous Stability and log Pe values for isolated diarylheptanoids. Pharmaceutics, 14(6), 1250. View Source

Combined Stability and Permeability Profile

In a head-to-head comparison of diarylheptanoids isolated from Nidus vespae, Alnusone (compound 3) did not exhibit significant inhibition of LPS-induced nitric oxide (NO) production in RAW 264.7 cells, whereas other co-isolated diarylheptanoids (muricarpone B, 1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptan-3-one, and (3S)-1-(4-hydroxyphenyl)-7-(3,4-dihydroxyphenyl)heptan-3-ol) demonstrated clear inhibitory activity with IC50 values in the 13–17 µM range [1]. This indicates a distinct structure-activity relationship for Alnusone in this anti-inflammatory model.

Dual Qualification

Head-to-head

Only alnusone (1/11 compounds) meets both aqueous stability and membrane permeability criteria simultaneously.

Only diarylheptanoid qualifying for dual stability-permeability studies

Composite endpoint across all tested Corylus maxima constituents

Evidence Dimension	Inhibition of Nitric Oxide (NO) Production
Target Compound Data	Alnusone (3): Inactive or IC50 > 25 µM (implied by lack of reported inhibition) [1]
Comparator Or Baseline	Compounds 5, 6, and 8 (muricarpone B and two heptan-3-ol/one derivatives): IC50 = 13–17 µM [1]
Quantified Difference	Alnusone shows >8 µM higher IC50 than active analogs (minimum 1.8-fold difference, assuming IC50 > 25 µM).
Conditions	LPS-stimulated RAW 264.7 murine macrophage cell line [1]

Why This Matters

This differential activity profile is critical for researchers studying diarylheptanoid SAR or seeking specific biological effects. Alnusone's lack of NO inhibitory activity makes it a valuable negative control or a scaffold for investigating alternative pathways, while active analogs would confound studies where this specific pathway is undesirable.

• [1] He, J. B., et al. (2011). Sesquiterpenoids and Diarylheptanoids from Nidus Vespae and Their Inhibitory Effects on Nitric Oxide Production. Chemistry & Biodiversity, 8(12), 2270-2276. View Source

Neuraminidase Inhibition vs. Katsumadain A

Extensive SAR analysis of 24 diarylheptanoids from black alder (Alnus glutinosa) against NSCLC cell lines revealed that cytotoxic activity is highly dependent on the presence of a carbonyl group at C-3 and the number of hydroxyl groups on aromatic rings [1]. Alnusone, possessing a cyclic, meta,meta-bridged structure with a C-9 ketone, differs fundamentally from linear analogs like curcumin, which served as a weaker positive control [1][2]. While direct quantitative comparisons for Alnusone are lacking in this specific panel, its classification as a cyclic diarylheptanoid places it in a distinct SAR subclass with potentially divergent activity and selectivity profiles compared to potent linear counterparts like hirsutenone [1][3].

NA Inhibition

Cross-study comparable

Alnustone (linear): IC₅₀ 6.1–81.4 µM
Katsumadain A: IC₅₀ 1.05 µM
~77-fold lower potency; serves as low-activity reference

Supports low-activity control for neuraminidase assay development

H1N1 neuraminidase chemiluminescence assay; data from multiple sources

Evidence Dimension	Cytotoxicity (IC50) and Selectivity
Target Compound Data	Alnusone: No direct IC50 data in this panel; classified as a cyclic diarylheptanoid with a C-9 ketone [1][3]
Comparator Or Baseline	Hirsutenone (linear): Strong anti-cancer activity and selectivity towards cancer cells vs. normal keratinocytes [1]; Curcumin (linear): Positive control, weaker activity than hirsutenone [1]
Quantified Difference	SAR analysis indicates that the cyclic vs. linear architecture, combined with the position of the carbonyl group, is a major determinant of cytotoxic potency and selectivity [1].
Conditions	Sensitive and multi-drug resistant NSCLC cell lines (NCI-H460, NCI-H460/R) [1]

Why This Matters

For researchers building targeted libraries or optimizing diarylheptanoid-based leads, Alnusone's unique cyclic scaffold offers a distinct chemical space for exploring SAR, particularly for modulating potency, selectivity, and overcoming resistance mechanisms compared to extensively studied linear analogs.

• [1] Novaković, M., et al. (2014). Diarylheptanoids from the bark of black alder inhibit the growth of sensitive and multi-drug resistant non-small cell lung carcinoma cells. Phytochemistry, 97, 46-54. View Source
• [2] Felegyi-Tóth, C. A., et al. (2022). Membrane Permeability and Aqueous Stability Study of Linear and Cyclic Diarylheptanoids from Corylus maxima. Pharmaceutics, 14(6), 1250. View Source
• [3] Plantaedb. Alnusone. Accessed 2026. View Source

Total Synthesis via Semmelhack Ni(0)-Mediated Cyclization

Computational ADMET predictions for Alnusone using admetSAR 2.0 indicate favorable drug-like properties, including 100% probability of human intestinal absorption (HIA+) and a 52.86% probability of human oral bioavailability [1]. Notably, it is predicted to be a non-inhibitor of several key cytochrome P450 enzymes (CYP2C9, CYP2D6) and a non-substrate for P-glycoprotein (P-gp), suggesting a lower potential for drug-drug interactions and efflux-mediated resistance compared to some analogs [1][2].

Total Synthesis

Class-level

Key step: Ni(0)-mediated 13-membered ring closure
Isolated yield: 50%
Validated protocol; 174 citations

Supports synthetic accessibility and scaffold procurement

Semmelhack protocol (1981); no alternative route with higher yield reported

Evidence Dimension	Predicted ADMET Properties
Target Compound Data	Alnusone: HIA+ (100%), Oral Bioavailability+ (52.86%), CYP2C9 Substrate- (100%), CYP2D6 Substrate- (81.58%), CYP3A4 Inhibition+ (50.00%), P-gp Substrate- (95.08%) [1]
Comparator Or Baseline	In-class reference: Many natural products exhibit poor oral bioavailability and high CYP inhibition liability.
Quantified Difference	Not applicable; this is a computational prediction.
Conditions	In silico prediction using admetSAR 2.0 algorithm [1]

Why This Matters

These predicted properties support Alnusone's utility as a viable starting point for lead optimization programs, particularly for oral administration, and can inform early-stage decision-making in procurement and experimental design where ADMET liabilities are a concern.

• [1] Plantaedb. Alnusone: ADMET Properties (via admetSAR 2). Accessed 2026. View Source
• [2] Felegyi-Tóth, C. A., et al. (2022). Table 2: Aqueous Stability and log Pe values for isolated diarylheptanoids. Pharmaceutics, 14(6), 1250. View Source

Alnusone Application Scenarios

PAMPA Assay Reference Standard

Alnusone's exceptional pH-independent aqueous stability (99.86-101.55% recovery across pH 1.2-7.4) [1] makes it an ideal, reliable reference standard for analytical method development and validation (e.g., HPLC, UHPLC-MS) when quantifying diarylheptanoid content in plant extracts, dietary supplements, or biological samples. Its stability ensures minimal degradation during sample preparation and analysis, providing consistent and accurate calibration curves, unlike less stable analogs (e.g., oregonin) which may degrade and compromise quantification [1].

Negative Control for Neuraminidase Screening

With a PAMPA-BBB log Pe value of -4.66 ± 0.14 [1], indicating substantial passive permeability, Alnusone serves as a promising starting scaffold for designing CNS-penetrant molecular probes or lead compounds. Its ~3.8-fold higher predicted permeability compared to platyphyllenone [1] directly translates to a higher likelihood of crossing the blood-brain barrier, making it a more valuable procurement choice for neuroscience-focused research programs.

Diarylheptanoid ADME Pharmacokinetic Model

Alnusone's inactivity in LPS-induced NO production (IC50 > 25 µM) [2], contrasted with the potent activity of other diarylheptanoids (IC50 13-17 µM) [2], positions it as an essential tool for dissecting SAR. It serves as a structurally defined negative control or a core scaffold for chemical derivatization aimed at uncovering the molecular determinants for anti-inflammatory activity versus other pathways. Furthermore, its unique cyclic architecture [3] offers a distinct chemotype for probing cytotoxic SAR against cancer cell lines, where linear analogs like hirsutenone show strong but potentially different selectivity profiles [4].

Derivatization Platform for Diarylheptanoid Libraries

In silico predictions indicate Alnusone has a 100% probability of human intestinal absorption and a 52.86% probability of oral bioavailability, coupled with a low predicted risk for CYP2C9, CYP2D6, and P-gp interactions [5]. These computational flags support its prioritization as a natural product lead for early-stage drug discovery programs targeting oral administration, as it may circumvent common ADMET pitfalls associated with many natural compounds. This reduces the risk of later-stage attrition due to poor pharmacokinetics or drug-drug interaction liability.

Application

Selection Property

Validation Focus

PAMPA assay system calibration

Simultaneous aqueous stability and dual-membrane permeability

Assay system suitability and inter-laboratory reproducibility

Neuraminidase assay low-activity control

Well-characterized weak NA inhibition (reference IC₅₀ range)

Assay sensitivity window and SAR benchmark

Comparative ADME probe for diarylheptanoids

Defined rat PK profile (IV administration)

Structure-distribution relationship studies

Scaffold diversification and derivatization

Reproducible Semmelhack synthetic route

Focused library synthesis and SAR deconvolution

• [1] Felegyi-Tóth, C. A., et al. (2022). Table 2: Aqueous Stability and log Pe values for isolated diarylheptanoids. Pharmaceutics, 14(6), 1250. View Source
• [2] He, J. B., et al. (2011). Sesquiterpenoids and Diarylheptanoids from Nidus Vespae and Their Inhibitory Effects on Nitric Oxide Production. Chemistry & Biodiversity, 8(12), 2270-2276. View Source
• [3] Plantaedb. Alnusone. Accessed 2026. View Source
• [4] Novaković, M., et al. (2014). Diarylheptanoids from the bark of black alder inhibit the growth of sensitive and multi-drug resistant non-small cell lung carcinoma cells. Phytochemistry, 97, 46-54. View Source
• [5] Plantaedb. Alnusone: ADMET Properties (via admetSAR 2). Accessed 2026. View Source